Cas no 109840-91-7 (N-Benzyloxycarbonyl Nortropine)

N-Benzyloxycarbonyl Nortropine structure

109840-91-7 structure

Product Name:N-Benzyloxycarbonyl Nortropine

CAS No:109840-91-7

Molecular Formula:C₁₅H₁₉NO₃

Molecular Weight:261.32g/mol

MDL:MFCD09991642

CID:128573

PubChem ID:27281895

N-Benzyloxycarbonyl Nortropine Properties

Names and Identifiers

- 8-Azabicyclo[3.2.1]octane-8-carboxylicacid, 3-hydroxy-, phenylmethyl ester, endo- (9CI)
- N-Benzyloxycarbonyl Nortropine
- N-Cbz-Nortropine
- N-BENZYLOXYCARBONYL NORTROPINE, OFF-WHITE SOLID
- N-benzyloxycarbonyl-N-methyl-p-aminobenzoyl chloride
- endo-Benzyl 3-hydroxy-8-azabicyclo[3.2.1]octane-8-carboxylate
- CID 98042908
- 3a-Hydroxy-8-nortropanecarboxylic Acid Benzyl Ester
- endo-3-Hydroxy-8-azabicyclo[3.2.1]octane-8-carboxylic Acid Phenylmethyl Ester
- endo-3-Hydroxy-8-azabicyclo[3.2.1]octane-8-carboxylic Acid
- 8-Azabicyclo[3.2.1]octane-8-carboxylic acid, 3-hydroxy-, phenylmethyl ester, endo- (9CI)
- 109840-91-7
- 96951-89-2
- AS-37171
- AKOS027253540
- EN300-7198046
- AMY4963
- CS-0078623
- Exo-benzyl 3-hydroxy-8-azabicyclo[3.2.1]octane-8-carboxylate
- BENZYL (1R,5S)-3-HYDROXY-8-AZABICYCLO[3.2.1]OCTANE-8-CARBOXYLATE
- Exo-benzyl3-hydroxy-8-azabicyclo[3.2.1]octane-8-carboxylate
- BENZYL (1R,3S,5S)-3-HYDROXY-8-AZABICYCLO[3.2.1]OCTANE-8-CARBOXYLATE
- N-CBZ-NORTROPINE
- +Expand
- MDL： MFCD09991642
- InChIKey： AXRYOOOSGBBQPJ-CHWSQXEVSA-N
- Inchi： 1S/C15H19NO3/c17-14-8-12-6-7-13(9-14)16(12)15(18)19-10-11-4-2-1-3-5-11/h1-5,12-14,17H,6-10H2/t12-,13-/m1/s1
- SMILES： O([H])C1([H])C([H])([H])[C@@]2([H])C([H])([H])C([H])([H])[C@]([H])(C1([H])[H])N2C(=O)OC([H])([H])C1C([H])=C([H])C([H])=C([H])C=1[H]

Computed Properties

Exact Mass: 261.13600
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 3
Monoisotopic Mass: 261.13649347g/mol
Heavy Atom Count: 19
Complexity: 313
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.1
Topological Polar Surface Area: 49.8

Experimental Properties

LogP: 2.24880
PSA: 49.77000
Boiling Point: No data available
Melting Point: No data available
Vapor Pressure: No data available
Flash Point: No data available
Solubility: Chloroform (Slightly), Methanol (Slightly)
Color/Form: White to Yellow Solid
Density: No data available

N-Benzyloxycarbonyl Nortropine Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
1PlusChem	1P003TCW-1g	endo-Benzyl 3-hydroxy-8-azabicyclo[3.2.1]octane-8-carboxylate	109840-91-7	98%	1g	$9.00
A2B Chem LLC	AB77216-1g	endo-Benzyl 3-hydroxy-8-azabicyclo[3.2.1]octane-8-carboxylate	109840-91-7	97%	1g	$47.00	2024-04-20
Aaron	AR003TL8-1g	endo-Benzyl 3-hydroxy-8-azabicyclo[3.2.1]octane-8-carboxylate	109840-91-7	97%	1g	$10.00
abcr	AB548650-1g	N-Cbz-Nortropine; .	109840-91-7		1g	€75.70
Ambeed	A621690-1g	endo-Benzyl 3-hydroxy-8-azabicyclo[3.2.1]octane-8-carboxylate	109840-91-7	98%	1g	$9.0
AstaTech	57144-1/G	N-CBZ-NORTROPINE	109840-91-7	97%	1g	$22	2023-09-17
Chemenu	CM475513-10g	endo-Benzyl 3-hydroxy-8-azabicyclo[3.2.1]octane-8-carboxylate	109840-91-7	95%+	10g	$66	2023-01-04
Enamine	EN300-7198046-0.05g	benzyl (1R,3S,5S)-3-hydroxy-8-azabicyclo[3.2.1]octane-8-carboxylate	109840-91-7		0.05g	$323.0
eNovation Chemicals LLC	D255913-1g	N-Cbz-Nortropine	109840-91-7	97%	1g	$200	2022-10-17
TRC	B286240-25mg	N-Benzyloxycarbonyl Nortropine	109840-91-7		25mg	$ 98.00	2023-04-18

N-Benzyloxycarbonyl Nortropine Related Literature

1. Bacteriological, physiological, etc.

Analyst, 1909,34, 490-492
2. General and physical chemistry

J. Chem. Soc., Abstr., 1901,80, B297-B308
3. Co9S8 embedded into N/S doped carbon composites: in situ derivation from a sulfonate-based metal–organic framework and its electrochemical properties†

J. Mater. Chem. A, 2019,7, 10331-10337
4. Redox active molybdophosphate produced by Cu3(PO4)2 nanospheres for enhancing enzyme-free electrochemical immunoassay of C-reactive protein†

Xiaofeng Tan,Lianhua Zhang,Xiaobo Deng,Luyang Miao,He Li,Gengxiu zheng New J. Chem., 2017,41, 11867-11871
5. Solvent dependent assembly and disassembly of a hydrogen bonded helical structure in a Co–Mo bimetallic complex†

Snehadrinarayan Khatua,Takunori Harada,Manish Bhattacharjee Chem. Commun., 2007, 3927-3929
6. Contents list

Lab Chip, 2013,13, 3-10
7. Inversion kinetics of some E/Z 3-(benzylidene)-2-oxo-indoline derivatives and their in silico CDK2 docking studies†‡

Hany S. Mansour,Hend A. A. Abd El-wahab,Ahmed M. Ali,Tarek Aboul-Fadl RSC Adv., 2021,11, 7839-7850
8. Low-energy electron interaction with 2-(trifluoromethyl)acrylic acid, a potential component for EUVL resist material†

Reza Tafrishi,Daniela Torres-Diaz,Lionel Amiaud,Anne Lafosse,Oddur Ingólfsson Phys. Chem. Chem. Phys., 2023,25, 17987-17998
9. The hydration structure of the Ni2+ ion intercalated in montmorillonite clay: a neutron diffraction with isotopic substitution study

Cédric Pitteloud,D. Hugh Powell,Henry E. Fischer Phys. Chem. Chem. Phys., 2001,3, 5567-5574
10. A 4.92% efficiency Cu2ZnSnS4 solar cell from nanoparticle ink and molecular solution

Lydia Helena Wong,Zhenghua Su,Hanyu Yao,Yufang Li RSC Adv., 2016,6, 54049-54053

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